HYPOXANTHINE 3-N-OXIDE
HYPOXANTHINE 3-N-OXIDE
Hypoxanthine 3-N-oxide is an oxopurine that is 3,9-dihydro-6H-purine which is substituted by an oxo group at position 6 and in which the hydrogen attached to the nitrogen at position 3 is replaced by a hydroxy group. It is a major component of Schreckstoff, an alarm pheromone found in fish. It has a role as an alarm pheromone and a metabolite. It is a member of hydroxylamines, an oxopurine and a member of purine N-oxides.
Brand Name:
Vulcanchem
CAS No.:
19765-65-2
VCID:
VC0173539
InChI:
InChI=1S/C5H4N4O2/c10-5-3-4(7-1-6-3)9(11)2-8-5/h1-2,11H,(H,6,7)
SMILES:
C1=NC2=C(N1)C(=O)N=CN2O
Molecular Formula:
C5H4N4O2
Molecular Weight:
152.11 g/mol
HYPOXANTHINE 3-N-OXIDE
CAS No.: 19765-65-2
Main Products
VCID: VC0173539
Molecular Formula: C5H4N4O2
Molecular Weight: 152.11 g/mol
| CAS No. | 19765-65-2 |
|---|---|
| Product Name | HYPOXANTHINE 3-N-OXIDE |
| Molecular Formula | C5H4N4O2 |
| Molecular Weight | 152.11 g/mol |
| IUPAC Name | 3-hydroxy-7H-purin-6-one |
| Standard InChI | InChI=1S/C5H4N4O2/c10-5-3-4(7-1-6-3)9(11)2-8-5/h1-2,11H,(H,6,7) |
| Standard InChIKey | RVVZOZMPKROZAR-UHFFFAOYSA-N |
| SMILES | C1=NC2=C(N1)C(=O)N=CN2O |
| Canonical SMILES | C1=NC2=C(N1)C(=O)N=CN2O |
| Description | Hypoxanthine 3-N-oxide is an oxopurine that is 3,9-dihydro-6H-purine which is substituted by an oxo group at position 6 and in which the hydrogen attached to the nitrogen at position 3 is replaced by a hydroxy group. It is a major component of Schreckstoff, an alarm pheromone found in fish. It has a role as an alarm pheromone and a metabolite. It is a member of hydroxylamines, an oxopurine and a member of purine N-oxides. |
| Synonyms | HYPOXANTHINE 3-N-OXIDE |
| PubChem Compound | 192963 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume